Cas no 1260539-44-3 (4-(1H-imidazol-5-yl)-Benzoic acid ethyl ester)

• Product Name: 4-(1H-imidazol-5-yl)-Benzoic acid ethyl ester
• CAS No: 1260539-44-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1103460
• PubChem ID: 56629253
• Update Time: 2025-04-20

4-(1H-imidazol-5-yl)-Benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-5-yl)-Benzoic acid ethyl ester
• DB-401222
• ethyl 4-(1H-imidazol-5-yl)benzoate
• 1260539-44-3
• SCHEMBL2694736

• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)10-5-3-9(4-6-10)11-7-13-8-14-11/h3-8H,2H2,1H3,(H,13,14)
• InChI Key： GWEMXRJEWZFFAN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1=CN=CN1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų